Cas no 917222-40-3 (3-Piperidinol, 1-octyl-5-(octyloxy)-4-(phenylmethoxy)-, (3R,4S,5S)-)

• Product Name: 3-Piperidinol, 1-octyl-5-(octyloxy)-4-(phenylmethoxy)-, (3R,4S,5S)-
• CAS No: 917222-40-3
• MF: C₂₈H₄₉NO₃
• MW: 447.693568944931
• CID: 786700
• PubChem ID: 71428695
• Update Time: 2025-04-19

3-Piperidinol, 1-octyl-5-(octyloxy)-4-(phenylmethoxy)-, (3R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-octyl-5-(octyloxy)-4-(phenylmethoxy)-, (3R,4S,5S)-
• (3R,4S,5S)-5-octoxy-1-octyl-4-phenylmethoxypiperidin-3-ol
• 917222-40-3
• DTXSID60847413
• (3R,4S,5S)-4-(Benzyloxy)-1-octyl-5-(octyloxy)piperidin-3-ol

• Inchi： 1S/C28H49NO3/c1-3-5-7-9-11-16-20-29-22-26(30)28(32-24-25-18-14-13-15-19-25)27(23-29)31-21-17-12-10-8-6-4-2/h13-15,18-19,26-28,30H,3-12,16-17,20-24H2,1-2H3/t26-,27+,28+/m1/s1
• InChI Key： AQBRCUMBMLESGZ-PKTNWEFCSA-N
• SMILES： O(CCCCCCCC)[C@H]1CN(CCCCCCCC)C[C@H]([C@@H]1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 447.37124443g/mol
• Monoisotopic Mass: 447.37124443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 41.9Ų